Cas no 400756-39-0 (4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid)
400756-39-0 structure
Product Name:4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid
CAS No:400756-39-0
MF:C6H7ClN2O2
MW:174.584980249405
MDL:MFCD02090839
CID:892562
PubChem ID:589707
Update Time:2025-09-22
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid
- 4-Chloro-2-ethyl-2H-pyrazole-3-carboxylic acid
- 4-chloro-1-ethylpyrazole-5-carboxylic acid
- AC1LBVGW
- CTK4I2421
- SBB009153
- SureCN1431393
- FS-1384
- 4-chloro-2-ethylpyrazole-3-carboxylic acid
- EN300-83474
- Pyrazole-5-carboxylic acid, 4-chloro-1-ethyl-
- 400756-39-0
- BBL015814
- AKOS000302359
- DTXSID50343434
- Z275169946
- STK301312
- 4-chloro-2-ethyl-pyrazole-3-carboxylic acid
- SCHEMBL1431393
- DA-39752
- ALBB-003734
- 4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid #
- MFCD02090839
- F30590
- 4-Chloro-1-ethyl-1H-pyrazole-5-carboxylicacid
-
- MDL： MFCD02090839
- Inchi： 1S/C6H7ClN2O2/c1-2-9-5(6(10)11)4(7)3-8-9/h3H,2H2,1H3,(H,10,11)
- InChI Key： ZGZXVMWVZJUGBM-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1C(=O)O)CC
Computed Properties
- Exact Mass: 174.0196052g/mol
- Monoisotopic Mass: 174.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 329.4±22.0 °C at 760 mmHg
- Flash Point: 153.0±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014545-1g |
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid |
400756-39-0 | 95% | 1g |
￡115.00 | 2022-03-01 | |
| Fluorochem | 014545-2g |
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid |
400756-39-0 | 95% | 2g |
￡194.00 | 2022-03-01 | |
| Fluorochem | 014545-5g |
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid |
400756-39-0 | 95% | 5g |
￡351.00 | 2022-03-01 | |
| Fluorochem | 014545-10g |
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid |
400756-39-0 | 95% | 10g |
￡641.00 | 2022-03-01 | |
| TRC | C367803-50mg |
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic Acid |
400756-39-0 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C367803-100mg |
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic Acid |
400756-39-0 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C367803-500mg |
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic Acid |
400756-39-0 | 500mg |
$ 160.00 | 2022-04-01 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11789-50g |
4-chloro-1-ethyl-1H-pyrazole-5-carboxylic acid |
400756-39-0 | 95% | 50g |
$1645 | 2023-09-07 | |
| Chemenu | CM114921-100mg |
4-chloro-1-ethyl-1H-pyrazole-5-carboxylic acid |
400756-39-0 | 95+% | 100mg |
$69 | 2021-08-06 | |
| Chemenu | CM114921-250mg |
4-chloro-1-ethyl-1H-pyrazole-5-carboxylic acid |
400756-39-0 | 95+% | 250mg |
$123 | 2021-08-06 |
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:400756-39-0)4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid
Order Number:A854013
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:48
Price ($):374.0
Email:sales@amadischem.com
4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:400756-39-0)4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid
Purity:99%
Quantity:5g
Price ($):374.0